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Compound of Interest

Compound Name: 2-Amino-3-methylpyridine

Cat. No.: B033374

An In-depth Review of the Synthesis, Properties, and Applications of a Key Pharmaceutical
Intermediate

Introduction

2-Amino-3-picoline, systematically known in IUPAC nomenclature as 3-methylpyridin-2-amine,
is a pivotal chemical intermediate in the pharmaceutical and agrochemical industries.[1][2] Its
structural motif, a pyridine ring substituted with both an amino and a methyl group, provides a
versatile scaffold for the synthesis of complex molecules and active pharmaceutical ingredients
(APIs).[1][3] This technical guide offers a comprehensive overview of 2-Amino-3-
methylpyridine (CAS No: 1603-40-3), detailing its physicochemical properties, established
synthesis protocols, and significant applications in drug discovery and development.[4]

Physicochemical and Computational Data

Accurate characterization of a chemical intermediate is fundamental for its effective use in
synthesis and process development. The properties of 2-Amino-3-methylpyridine are well-
documented, ensuring reliability and reproducibility in experimental settings. A purity of 97% or
higher is typically required for pharmaceutical applications to ensure the quality and yield of the
final drug product.[3]

Table 1: Physicochemical Properties of 2-Amino-3-methylpyridine
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Property Value Reference(s)
CAS Number 1603-40-3 [2][4]
Molecular Formula CeHsNz2 [41[5]
Molecular Weight 108.14 g/mol [41[5]
IUPAC Name 3-methylpyridin-2-amine [2]
2-Amino-3-picoline, 3-Methyl-
Synonyms e [2][6]
2-pyridinamine
White to light orange/yellow
Appearance ] o [6]
solid or liquid
Melting Point 29-32°C (lit.) [7]
Boiling Point 221-222°C (lit.) [8]
Density 1.073 g/mL at 25°C (lit.)
Flash Point 118°C (244.4°F) - closed cup [7]
Refractive Index n20/D 1.5823 (lit.)
Table 2: Computed Molecular Properties
Property Value Reference(s)
Topological Polar Surface Area
38.91 Az [5]
(TPSA)
LogP (octanol-water partition
0.97222 [5]
coeff.)
Hydrogen Bond Donors 1 [5]
Hydrogen Bond Acceptors 2 [5]
Rotatable Bonds 0 [5]

Synthesis and Experimental Protocols
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The synthesis of 2-Amino-3-methylpyridine is a critical process for its application as a
building block. Several methods have been reported for its preparation. Below is a detailed
experimental protocol for a common laboratory-scale synthesis.

Experimental Protocol: Hofmann Rearrangement for
Synthesis

This protocol is based on a Hofmann rearrangement of 3-methyl-2-pyridinecarboxamide.[9]
Objective: To synthesize 2-Amino-3-methylpyridine from 3-methyl-2-pyridinecarboxamide.
Materials:

o 3-methyl-2-pyridinecarboxamide

Sodium hydroxide (NaOH) aqueous solution (12%)

Liquid bromine (Brz)

Ethyl acetate

Ice-salt water bath

Standard laboratory glassware and extraction apparatus

Methodology:

e Preparation of Sodium Hypobromite Solution:

o Cool 320 mL of 12% NaOH aqueous solution to 0-5°C using an ice-salt water bath.

o Slowly add 25 mL of liquid bromine dropwise to the cooled NaOH solution while
maintaining the temperature.

o After the addition is complete, keep the solution at this temperature for 30 minutes to
ensure the formation of sodium hypobromite.[9]

¢ Hofmann Reaction:
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o Dissolve the starting material, 3-methyl-2-pyridinecarboxamide, in 250 mL of 12% NaOH
agueous solution.

o Add the freshly prepared sodium hypobromite solution dropwise to the carboxamide
solution at 0°C. The solid will gradually dissolve.[9]

o Once the addition is complete, raise the temperature of the reaction mixture to 60°C for 30
minutes.[9]

o Extraction and Purification:
o Cool the reaction solution.

o Perform liquid-liquid extraction three times using 250 mL of ethyl acetate for each
extraction.

o Combine the organic phases and wash them twice with 50 mL of water.
o Dry the organic phase and concentrate it to obtain the crude product as a red liquid.

o Purify the crude product by reduced pressure distillation, collecting the fraction at 107-
108.5°C and 2.67 kPa.[9]

The following diagram illustrates the logical workflow of this synthesis protocol.
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Synthesis Workflow for 2-Amino-3-methylpyridine

Step 1: Reagent Preparation

12% NaOH Solution

Cool to 0-5°C

Sodium Hypobromite Solution

Liguid Bromine

Step 2: Hofmann Reaction

3-Methyl-2-pyridinecarboxamide
in 12% NaOH

Add NaOBr at 0°C
then heat to 60°C

Crude Reaction Mixture

urification

Extract with Ethyl Acetate

Wash Organic Phase

Dry & Concentrate

Reduced Pressure Distillation

Pure 2-Amino-3-methylpyridine

Click to download full resolution via product page

Synthesis Workflow Diagram

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b033374?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Organic
Synthesis

2-Amino-3-methylpyridine is a high-value intermediate due to its dual functionality as both an
amine and a substituted pyridine.[1] This structure makes it a versatile building block for a
range of pharmaceutical and agrochemical compounds.[1]

Key Application Areas:

o Active Pharmaceutical Ingredients (APIs): It serves as a crucial precursor in the synthesis of
various APIs.[1] Its structural elements are incorporated into drugs for treating a wide array
of conditions.[1] For instance, it is a known intermediate in the synthesis of drugs like
Pemirolast and Lumacaftor.[10]

» Medicinal Chemistry: Pyridine and its derivatives are known to be involved in a wide range of
bioactivities.[11] The 2-aminopyridine scaffold, in particular, is a precursor for heterocyclic
compounds with medicinal value.[11] Research has shown that derivatives can exhibit
antimicrobial, anti-inflammatory, anti-HIV, and antitumor activities.[9][12]

 Nitric Oxide Synthase Inhibition: The compound itself has been identified as a nitric oxide
synthase inhibitor.[9]

o Coordination Chemistry: The pyridine nitrogen and the exocyclic amino group are effective
coordination sites. Complexes of 2-Amino-3-methylpyridine with metals like Copper(ll) and
Silver(l) have been synthesized and studied for their potential biological applications,
including antibacterial and antioxidant activities.[12]

o Agrochemicals: It is used in the development of effective pesticides and herbicides,
contributing to crop protection.[1]

The diagram below illustrates the relationship between the core structure of 2-Amino-3-
methylpyridine and its diverse applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 2-Amino-3-methylpyridine for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033374#iupac-name-for-2-amino-3-picoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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